(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
Description
The compound “(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide” is a structurally complex molecule featuring a benzamide core linked to a benzo[d]thiazol-2(3H)-ylidene moiety and a 3,4-dihydroquinoline sulfonyl group. Key structural attributes include:
- Benzo[d]thiazol-2(3H)-ylidene scaffold: Substituted at position 3 with a 2-ethoxyethyl group and at position 6 with a methyl group. This heterocyclic system is known for its role in modulating biological activity, particularly in antimicrobial and antioxidant contexts .
- Sulfonyl linkage: The 4-position of the benzamide is functionalized with a 3,4-dihydroquinolin-1(2H)-ylsulfonyl group, which may enhance solubility and influence receptor binding due to its electron-withdrawing properties.
- Z-configuration: The stereochemistry at the imine bond (C=N) in the thiazolidinone-like structure likely affects conformational stability and intermolecular interactions .
Properties
IUPAC Name |
4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N3O4S2/c1-3-35-18-17-30-25-15-10-20(2)19-26(25)36-28(30)29-27(32)22-11-13-23(14-12-22)37(33,34)31-16-6-8-21-7-4-5-9-24(21)31/h4-5,7,9-15,19H,3,6,8,16-18H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHDRYMRGABHWBF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.7 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, synthesis, and structure-activity relationships (SAR), supported by data tables and research findings.
Chemical Structure and Properties
The compound features several key functional groups, including a sulfonamide moiety, which is known for enhancing biological activity through improved solubility and metabolic stability. The presence of the quinoline and thiazole rings may contribute to its interaction with various biological targets.
Biological Activity
-
Anticancer Activity :
- Studies have indicated that compounds with similar structures exhibit significant anticancer properties by inhibiting specific signaling pathways involved in tumor growth. For instance, quinoline derivatives have shown efficacy against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.
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Anti-inflammatory Effects :
- The sulfonamide group is often associated with anti-inflammatory activity. Research suggests that this compound may inhibit pro-inflammatory cytokines, thereby reducing inflammation in various models.
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Antimicrobial Properties :
- Compounds containing quinoline and thiazole rings are known for their antimicrobial activities. Preliminary studies indicate that the compound may exhibit broad-spectrum antimicrobial effects, although further investigation is needed to quantify this activity.
Structure-Activity Relationship (SAR)
The biological activity of (Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide can be influenced by modifications to its structure. Key observations include:
- Substituent Variations : Modifications at the benzamide or thiazole positions can significantly alter potency and selectivity against specific targets.
- Geometric Isomerism : The (Z) configuration may enhance binding affinity to target proteins compared to its (E) counterpart due to steric and electronic factors.
Synthesis
The synthesis of this compound typically involves multiple steps:
- Formation of 3,4-Dihydroquinoline : Achieved through the reduction of quinoline.
- Sulfonylation : The intermediate is reacted with a sulfonyl chloride to introduce the sulfonyl group.
- Coupling Reaction : The sulfonylated intermediate is coupled with 3-(2-ethoxyethyl)-6-methylbenzo[d]thiazole using coupling agents like EDCI.
Case Studies
Recent studies have explored the biological effects of similar compounds:
- A study on quinoline derivatives demonstrated their ability to inhibit specific kinases involved in cancer progression, providing a basis for the therapeutic potential of related compounds .
- Research into thiazole-based compounds highlighted their effectiveness as antimicrobial agents against resistant strains of bacteria, suggesting that modifications could enhance these properties further .
Data Tables
| Biological Activity | Observed Effects | Reference |
|---|---|---|
| Anticancer | Induction of apoptosis in cancer cell lines | |
| Anti-inflammatory | Inhibition of pro-inflammatory cytokines | |
| Antimicrobial | Broad-spectrum activity against bacteria |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
Key Observations:
Core Heterocycles :
- The target compound’s benzo[d]thiazol scaffold is shared with compounds in and , whereas uses a thiadiazole core. Thiazoles generally exhibit greater metabolic stability compared to thiadiazoles due to reduced ring strain .
- The Z-configuration in the target compound and ’s analog may confer distinct steric hindrance compared to E-isomers, impacting binding affinity .
Substituent Influence: The 2-ethoxyethyl chain in the target compound vs. the 2-methoxyethyl group in ’s analog affects lipophilicity (ethoxy: logP ~1.5 vs. The 3,4-dihydroquinolinylsulfonyl group in the target compound introduces a bicyclic aromatic system, which may enhance π-π stacking interactions compared to simpler sulfonyl groups in .
Biological Activity: Thiazolidinone derivatives with benzo[d]thiazol groups (e.g., ) demonstrate antimicrobial activity against Staphylococcus aureus (MIC: 8–32 µg/mL) and antioxidant capacity (IC50: 12–45 µM in DPPH assays) . Compounds with dual sulfonyl groups (e.g., ) often exhibit enhanced solubility but reduced cellular uptake due to increased polarity .
Chemoinformatic Similarity Analysis
Using Tanimoto coefficients (Tc) for binary fingerprint comparisons ():
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
